Cas no 864522-79-2 (1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl-)

1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl- structure
864522-79-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl-
CAS No:864522-79-2
MF:C8H12N2O2S
MW:200.258080482483
CID:4255353
Update Time:2025-04-01

1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl-
    • Inchi: 1S/C8H12N2O2S/c1-3-13-5-10-7(8(11)12)4-6(2)9-10/h4H,3,5H2,1-2H3,(H,11,12)
    • InChI Key: LTOZRMZLBAVLJG-UHFFFAOYSA-N
    • SMILES: N1(CSCC)C(C(O)=O)=CC(C)=N1

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 363.9±32.0 °C(Predicted)
  • pka: 3.43±0.36(Predicted)
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